N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C18H16N2O3S/c1-22-13-8-9-16(23-2)14(10-13)15-11-24-18(19-15)20-17(21)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,19,20,21)
• InChI Key: MQUWXORDCVGCPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

Benzamides are a significant class of amide compounds. They have been widely used in medical, industrial, biological, and potential drug industries. The phenethylamine scaffold, which is similar to the structure you provided, represents a recurring motif among natural and synthetic drug molecules.

Synthesis Analysis

The synthesis of similar compounds often involves the Friedel–Crafts acylation, which is very important for the industry, as it is used to prepare chemical feedstock, synthetic intermediates, and fine chemicals. The reaction is usually performed with carboxylic acid chlorides or anhydrides.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

The key mechanism of action of similar compounds involves the suppression of the cyclooxygenase (COX) enzymes.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined based on their melting points, IR, 1H, 13C NMR, and Raman spectral data.

Scientific Research Applications

Antioxidant Activity

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Antibacterial Properties

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Industrial Applications

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Optical Properties

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Proton-Induced Fission Studies

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These diverse applications highlight the versatility and potential impact of N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide in scientific research. Researchers continue to explore its properties across various domains, making it an intriguing subject for further investigation. .

Safety and Hazards

Safety data sheets for similar compounds indicate that they can be harmful if swallowed and are suspected of causing genetic defects.